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Compound of Interest

Compound Name: Tetraphenylphthalic anhydride

CAS No.: 4741-53-1

Cat. No.: B1593909

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetraphenylphthalic anhydride, identified by CAS number 4741-53-1, is a polycyclic aromatic

organic compound.[1] It belongs to the class of dicarboxylic acid anhydrides and is structurally

characterized by a phthalic anhydride core substituted with four phenyl groups.[1] Its molecular

formula is C₃₂H₂₀O₃.[2] While the broader class of phthalic anhydrides and their derivatives,

phthalimides, are extensively utilized in polymer chemistry and have been explored in

medicinal chemistry, specific applications and biological activities of the tetraphenyl-substituted

variant are not widely documented.[3] This guide provides a comprehensive overview of its

chemical and physical properties, a detailed synthesis protocol, and a discussion of its potential

relevance in research and development based on the activities of structurally related

compounds.

Physicochemical and Spectroscopic Properties
The key physicochemical properties of Tetraphenylphthalic anhydride are summarized

below. This data is essential for its handling, characterization, and use in experimental setups.
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Physical and Chemical Data
Property Value Reference(s)

CAS Number 4741-53-1 [2][1]

Molecular Formula C₃₂H₂₀O₃ [2]

Molecular Weight 452.51 g/mol

Melting Point 293-297 °C [2][4]

Boiling Point 596 °C at 760 mmHg [2]

Density 1.244 g/cm³ [2]

Appearance White to yellow solid [4]

IUPAC Name
4,5,6,7-tetraphenyl-2-

benzofuran-1,3-dione
[5][6]

Solubility Moisture Sensitive [4][7]

Spectroscopic Data
Spectroscopic methods are crucial for the structural confirmation of Tetraphenylphthalic
anhydride.

Infrared (IR) Spectroscopy: The IR spectrum is expected to show strong characteristic

absorption bands for the anhydride functional group. These typically appear as two distinct

peaks for the symmetric and asymmetric stretching of the C=O bonds in the five-membered

ring, usually in the region of 1750-1850 cm⁻¹. Additional peaks corresponding to the C-O-C

stretching and the aromatic C-H and C=C stretching of the phenyl rings would also be

present.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum would be dominated by signals from the aromatic

protons of the four phenyl groups, likely appearing as complex multiplets in the aromatic

region (typically δ 7.0-8.0 ppm).
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¹³C NMR: The carbon NMR spectrum would show characteristic signals for the carbonyl

carbons of the anhydride group (typically in the δ 160-170 ppm range) along with multiple

signals for the aromatic carbons of the phenyl and the central benzene ring.[5]

Mass Spectrometry (MS): Mass spectrometry would confirm the molecular weight of the

compound. The molecular ion peak (M+) would be expected at m/z 452.5. Fragmentation

patterns could provide further structural information.[5]

Synthesis and Experimental Protocols
Tetraphenylphthalic anhydride can be reliably synthesized in a two-step process starting

from the condensation of tetraphenylcyclopentadienone with maleic anhydride, followed by

dehydrogenation. A well-established protocol is available from Organic Syntheses.[9]

Synthesis from Tetraphenylcyclopentadienone and
Maleic Anhydride
This procedure involves a Diels-Alder reaction to form the dihydro intermediate, followed by an

in-situ dehydrogenation (aromatization) step.[9]

Step 1: Formation of Tetraphenyldihydrophthalic Anhydride An intimate mixture of

tetraphenylcyclopentadienone (35 g, 0.094 mole) and maleic anhydride (9.3 g, 0.095 mole) is

placed in a 200-ml round-bottomed flask. Bromobenzene (25 ml) is added, and the mixture is

gently refluxed for 3.5 hours. During this step, carbon monoxide is evolved, and the reaction

should be conducted in a fume hood. The intermediate, tetraphenyldihydrophthalic anhydride,

can be isolated at this stage by cooling the mixture and filtering, yielding 41-42 g of a solid

melting at 235–240°.[9]

Step 2: Dehydrogenation to Tetraphenylphthalic Anhydride After the initial reflux, the mixture

is cooled. A solution of bromine (7 ml) in bromobenzene (10 ml) is added through the

condenser. The flask is shaken to ensure thorough mixing. After the initial exothermic reaction

subsides, the mixture is refluxed gently for an additional 3 hours. This operation should also be

performed in a fume hood.[9]

Step 3: Isolation and Purification The reaction mixture is then cooled in an ice bath to 0–10° for

2–3 hours to crystallize the product. The crystalline solid is collected by suction filtration and
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washed three times with 10-ml portions of petroleum ether (b.p. 60–68°). After air-drying, the

final product weighs 37–38 g (87–89% yield) and has a melting point of 289–290°.[9]

Starting Materials

Step 1: Diels-Alder Reaction

Step 2: Dehydrogenation

Step 3: Isolation & Purification

Tetraphenylcyclopentadienone

Mix Reactants in
Round-Bottom Flask

Maleic Anhydride Bromobenzene (Solvent)

Reflux Gently (3.5 hours)
(Evolves CO)

Cool Mixture

Intermediate:
Tetraphenyldihydrophthalic

Anhydride

Add Bromine in
Bromobenzene Solution

In-situ

Reflux Gently (3 hours)

Cool in Ice Bath
(0-10°C, 2-3 hours)

Filter via Suction

Wash with
Petroleum Ether (3x)

Air Dry Product

Final Product:
Tetraphenylphthalic Anhydride
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Workflow for the Synthesis of Tetraphenylphthalic Anhydride.

Applications and Research Context
While specific, large-scale industrial or pharmaceutical applications for Tetraphenylphthalic
anhydride are not well-documented, its core chemical structure is relevant to several fields.

Polymer and Materials Science
Phthalic anhydrides are fundamental building blocks in the chemical industry. They are widely

used as monomers for the production of polymers such as polyesters, alkyd resins (used in

paints and coatings), and polyanhydrides.[7] Polyanhydrides, in particular, have been

investigated for biomedical applications, especially in the field of biodegradable polymers for

controlled drug delivery systems.[7] The four phenyl substituents on Tetraphenylphthalic
anhydride would impart significant steric bulk, rigidity, and hydrophobicity, which could be

exploited to create polymers with unique thermal and mechanical properties.

Potential in Medicinal Chemistry and Drug Development
There is currently no direct evidence in peer-reviewed literature detailing the biological activity

or signaling pathway modulation of Tetraphenylphthalic anhydride. However, the broader

class of molecules derived from phthalic anhydrides, known as phthalimides, possesses a wide

range of pharmacological activities. Phthalimide derivatives have been reported to exhibit anti-

inflammatory, analgesic, anticonvulsant, and antimicrobial properties.[10][11]

The most notable example is thalidomide, a phthalimide derivative with complex

immunomodulatory and anti-angiogenic effects. This suggests that the phthalimide scaffold,

which can be readily synthesized from the corresponding anhydride, is a privileged structure in

drug discovery. Researchers could potentially use Tetraphenylphthalic anhydride as a

starting material to synthesize novel, sterically hindered phthalimide derivatives for biological

screening.
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Synthetic relationship to potentially bioactive phthalimides.

Additionally, computational screening databases have flagged Tetraphenylphthalic anhydride
as a potential endocrine-disrupting compound, though this is a prediction and requires

experimental validation.[5]

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Tetraphenylphthalic anhydride is associated with the following hazards:

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]
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Standard laboratory safety precautions should be taken when handling this compound,

including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a

lab coat. All manipulations should be performed in a well-ventilated area or a chemical fume

hood.[12] The compound is also noted to be moisture-sensitive.[4]

Conclusion
Tetraphenylphthalic anhydride (CAS 4741-53-1) is a well-characterized compound with

established synthesis protocols. While its direct applications are not extensively reported, its

structural features make it a molecule of interest. For materials scientists, it represents a bulky,

aromatic monomer for creating novel polymers. For medicinal chemists and drug development

professionals, it serves as a potential precursor to a new class of sterically demanding

phthalimide derivatives. The known bioactivities of the general phthalimide class provide a

strong rationale for synthesizing and evaluating these new derivatives for a range of

therapeutic targets. Further research is required to explore the specific properties and potential

biological activities of this compound and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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